3-[3-(Cyclopropylaminocarbonyl)phenyl]isonicotinic acid, 95%

• IUPAC Name: 3-[3-(cyclopropylcarbamoyl)phenyl]pyridine-4-carboxylic acid
• InChI: InChI=1S/C16H14N2O3/c19-15(18-12-4-5-12)11-3-1-2-10(8-11)14-9-17-7-6-13(14)16(20)21/h1-3,6-9,12H,4-5H2,(H,18,19)(H,20,21)
• InChI Key: RUPUHUGJZBFACV-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)C2=CC=CC(=C2)C3=C(C=CN=C3)C(=O)O
• Molecular Formula: C16H14N2O3
• DSSTOX Substance ID: DTXSID60688222
• Molecular Weight: 282.29 g/mol
• CAS RN: 1261888-65-6

Description

3-[3-(Cyclopropylaminocarbonyl)phenyl]isonicotinic acid (CAPIA), also known as 3-isocyanatopropiophenone (ICPP), is a synthetic organic compound. It is a derivative of isonicotinic acid, with a cyclopropylamino group attached to the phenyl ring. CAPIA is widely used in scientific research, as it has a wide range of applications. CAPIA is a white solid, with a melting point of 95°C, and is available commercially as a 95% pure crystalline product.

Mechanism of Action

CAPIA is a versatile compound that has a wide range of applications in scientific research. It acts as an intermediate in the synthesis of various compounds, such as drugs, dyes, and pesticides. It also acts as a catalyst in the synthesis of new materials, such as polymers and nanomaterials. CAPIA also acts as a nucleophile, reacting with electrophiles to form new compounds.
Biochemical and Physiological Effects
CAPIA has been studied for its biochemical and physiological effects. Studies have shown that CAPIA can inhibit the activity of enzymes involved in the metabolism of drugs, such as cytochrome P450 enzymes. CAPIA can also inhibit the activity of enzymes involved in DNA replication, such as topoisomerase II. In addition, CAPIA has been shown to inhibit the growth of bacteria and fungi.

Advantages and Limitations for Lab Experiments

CAPIA has several advantages for use in laboratory experiments. It is a readily available, inexpensive compound, and it is stable and easy to handle. CAPIA is also a versatile compound, and can be used in a wide range of applications. However, CAPIA is toxic, and should be handled with care. In addition, CAPIA can react with other compounds, and should be used in a well-ventilated area.

Future Directions

There are several potential future directions for the use of CAPIA in scientific research. CAPIA could be used in the synthesis of new compounds, such as drugs, dyes, and pesticides. It could also be used in the synthesis of new materials, such as polymers and nanomaterials. CAPIA could also be used in the synthesis of organic compounds, such as nitriles, amines, and amides. In addition, CAPIA could be studied for its biochemical and physiological effects, such as its ability to inhibit the activity of enzymes involved in the metabolism of drugs. Finally, CAPIA could be used in the development of new methods for the synthesis of compounds, such as the use of catalysts.

Synthesis Methods

CAPIA can be synthesized from isonicotinic acid and cyclopropanecarboxylic acid in a two-step process. In the first step, the isonicotinic acid is reacted with the cyclopropanecarboxylic acid in the presence of a base, such as sodium hydroxide or potassium hydroxide, to form the cyclopropylaminocarbonyl derivative. In the second step, the cyclopropylaminocarbonyl derivative is reacted with a reducing agent, such as sodium borohydride, to form the CAPIA.

Scientific Research Applications

CAPIA is a versatile compound that has a wide range of applications in scientific research. It is used in the synthesis of various compounds, such as drugs, dyes, and pesticides. It is also used in the synthesis of new materials, such as polymers and nanomaterials. CAPIA is also used in the synthesis of organic compounds, such as nitriles, amines, and amides.